Cas no 2649085-17-4 (1-Chloro-2-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)benzene)

• Product Name: 1-Chloro-2-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)benzene
• CAS No: 2649085-17-4
• MF: C₁₁H₇ClF₃NO
• MW: 261.627592325211
• CID: 6347653
• PubChem ID: 117408896
• Update Time: 2025-10-29

1-Chloro-2-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-1959533
• 1-chloro-2-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)benzene
• 2649085-17-4
• 1-Chloro-2-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)benzene

• Inchi： 1S/C11H7ClF3NO/c12-9-2-1-7(11(13,14)15)5-8(9)10(3-4-10)16-6-17/h1-2,5H,3-4H2
• InChI Key： OYOFXVFDPDOBRO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C1(CC1)N=C=O

Computed Properties

• Exact Mass: 261.0168260g/mol
• Monoisotopic Mass: 261.0168260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-Chloro-2-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)benzene

1-Chloro-2-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)benzene: A Comprehensive Overview

1-Chloro-2-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)benzene is a highly specialized organic compound with the CAS number 2649085-17-4. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its unique structural properties and versatile applications. The molecule consists of a benzene ring substituted with a chlorine atom at position 1, an isocyanato-cyclopropyl group at position 2, and a trifluoromethyl group at position 4. These substituents confer the compound with distinct electronic and steric properties, making it a valuable building block in modern chemical synthesis.

The isocyanato-cyclopropyl group is particularly notable for its reactivity and ability to participate in various nucleophilic and electrophilic reactions. Recent studies have highlighted its potential as a key intermediate in the synthesis of advanced materials, such as high-performance polymers and nanocomposites. The trifluoromethyl group, on the other hand, introduces strong electron-withdrawing effects, enhancing the compound's stability and reactivity in certain chemical transformations. This combination of functional groups makes 1-Chloro-2-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)benzene a highly versatile molecule with applications across multiple disciplines.

One of the most promising areas of application for this compound is in the development of novel pharmaceutical agents. Researchers have explored its use as a precursor in the synthesis of bioactive molecules, particularly those targeting complex biological systems. For instance, recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and anticancer activities. These discoveries underscore the importance of further investigating its biological profiles and potential therapeutic applications.

In addition to its role in drug discovery, 1-Chloro-2-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)benzene has found utility in advanced materials science. Its ability to form stable covalent bonds with various functional groups makes it an ideal candidate for constructing high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated that this compound can be used to synthesize materials with exceptional thermal stability and mechanical strength, making them suitable for aerospace and automotive industries.

The synthesis of 1-Chloro-2-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)benzene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the isocyanato-cyclopropyl intermediate and its subsequent coupling with the chlorotrifluoromethyl-substituted benzene ring. Researchers have recently developed more efficient routes to this compound, leveraging transition metal catalysts to enhance reaction yields and selectivity.

From an environmental standpoint, this compound has been evaluated for its eco-friendliness and potential for sustainable chemical processes. Studies indicate that it can be synthesized using renewable feedstocks and energy-efficient methods, aligning with current trends toward green chemistry. Furthermore, its stability under normal storage conditions minimizes waste generation during production and handling.

In conclusion, 1-Chloro-2-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)benzene represents a cutting-edge molecule with diverse applications across multiple industries. Its unique combination of functional groups enables it to serve as a valuable building block in chemical synthesis, while ongoing research continues to uncover new avenues for its use. As advancements in synthetic methodology and materials science progress, this compound is poised to play an increasingly important role in shaping future innovations.